Cas no 605-71-0 (1,5-Dinitronaphthalene)

• Product Name: 1,5-Dinitronaphthalene
• CAS No: 605-71-0
• Molecular Formula: C₁₀H₆N₂O₄
• Molecular Weight: 218.16564
• MDL: MFCD00003916
• CID: 38747
• PubChem ID: 24866375

1,5-Dinitronaphthalene Properties

Names and Identifiers

• 1,5-Dinitronaphthalene
• 1,5-Dinitroaphthalene
• 1,5-dinitro-naphthalen
• Naphthalene,1,5-dinitro-
• 1,5-DINITRO NAPHTALENE
• 1,5-dinitro-naphthalene
• 1,5-Dinitronaphthalene100µg
• 1,5-Dinitro-naphthalin
• Naphthalene,1,5-dinitro
• NSC 20593
• 71607-49-3
• UI2S14IW4T
• NS00034395
• CCRIS 6028
• NCGC00258506-01
• DINITRONAPHTHALENE, 1,5-
• CHEBI:50640
• NCGC00090841-01
• Tox21_200953
• NSC-20593
• EN300-88412
• AC-29183
• NSC20593
• EINECS 275-690-1
• MFCD00003916
• CAS-605-71-0
• NCGC00090841-02
• UNII-UI2S14IW4T
• HMS3039G05
• InChI=1/C10H6N2O4/c13-11(14)9-5-1-3-7-8(9)4-2-6-10(7)12(15)16/h1-6
• 1,5-Dinitronaphthalene 10 microg/mL in Cyclohexane
• Naphthalene, 1,5-dinitro-
• AS-17821
• Naphthalene, dinitro-
• 1,5(Or 1,8)-dinitronaphthalene
• EINECS 210-095-2
• MLS002415672
• AKOS002380303
• 1,5-dinitro naphthalene
• A832792
• Naphthalene, 1,5(or 1,8)-dinitro-
• 605-71-0
• DTXSID4025165
• D0836
• CHEMBL167316
• BRN 0527184
• Q27122162
• 1,5-Dinitronaphthalene, >=97.0% (HPLC)
• SCHEMBL57166
• SMR001370870
• AI3-08910
• Napththalene, 1,5-dinitro-
• DTXCID505165
• W-105245
• EINECS 248-484-4
• DB-053658

• MDL： MFCD00003916
• InChIKey： ZUTCJXFCHHDFJS-UHFFFAOYSA-N
• Inchi： 1S/C10H6N2O4/c13-11(14)9-5-1-3-7-8(9)4-2-6-10(7)12(15)16/h1-6H
• SMILES： C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)[N+](=O)[O-]
• BRN： 527184

Computed Properties

• Exact Mass: 218.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 218.03275668g/mol
• Heavy Atom Count: 16
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• LogP: 3.70260
• PSA: 91.64000
• Refractive Index: 1.7040 (estimate)
• Water Partition Coefficient: 60 ppm (12 ºC), 90 ppm (50 ºC)
• Boiling Point: 358.84°C (rough estimate)
• Melting Point: 214-219 ºC
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Color/Form: Yellowish crystalline powder
• Solubility: Insoluble in water, soluble in acetone \ benzene and other most organic solvents
• Density: 1.58

1,5-Dinitronaphthalene Security Information

• Symbol:
• RTECS：QJ4551000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26-S36/37/39-S61-S29
• Packing Group：III
• Risk Phrases：R36/37/38; R52/53; R68
• Dangerous goods sign：
• Hazardous Material transportation number：2811
• Hazard Statement： H317,H318
• Warning Statement： P280,P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： R36/37/38;R52/53;R68
• Signal Word：Danger
• HazardClass：6.1(b)

1,5-Dinitronaphthalene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904209090

  Overview:

  2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%